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Compound of Interest

4-Methylinicotinic acid
Compound Name:
Hydrochloride

Cat. No.: B1334645

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 4-Methylnicotinic Acid
Hydrochloride, a valuable building block in pharmaceutical and chemical research. The
synthesis is a two-step process commencing with the hydrolysis of 3-cyano-4-methylpyridine to
4-methylnicotinic acid, followed by the conversion to its hydrochloride salt.

Experimental Protocols

Step 1: Synthesis of 4-Methylnicotinic Acid

This procedure outlines the hydrolysis of 3-cyano-4-methylpyridine to yield 4-methylnicotinic
acid.

Materials:

e 3-cyano-4-methylpyridine

e Sodium hydroxide (NaOH)

e 70% aqueous ethanol solution

» Concentrated hydrochloric acid (HCI)
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o Ethanol

Procedure:

 |In a suitable reaction vessel, add 3-cyano-4-methylpyridine (1.2 kg, 10.2 mol) to a mixture of
sodium hydroxide (1.6 kg, 40.6 mol) and 70% aqueous ethanol solution (7.2 L).

o Stir the reaction mixture and heat to reflux for 2 hours.

 After the reaction is complete, cool the mixture to room temperature.

e Slowly add concentrated hydrochloric acid (4.06 L) dropwise to acidify the mixture.

+ Remove the solvent under reduced pressure to obtain a white solid.

» To the residue, add ethanol (10 L) and heat to reflux for 10 minutes.

o Perform a hot filtration and then evaporate the ethanol from the filtrate under reduced
pressure (20 mmHg).

e The resulting white solid is 4-methylpyridine-3-carboxylic acid (1.33 kg, 96% yield).[1]

Step 2: Synthesis of 4-Methylnicotinic Acid Hydrochloride

This protocol describes the conversion of 4-methylnicotinic acid to its hydrochloride salt.

Materials:

» 4-Methylnicotinic acid

e Anhydrous diethyl ether

e Anhydrous hydrogen chloride (2 M solution in diethyl ether)

Procedure:

o Dissolve the 4-methylnicotinic acid obtained from Step 1 in a minimal amount of anhydrous
diethyl ether.
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e With stirring, add a 2 M solution of anhydrous hydrogen chloride in diethyl ether dropwise to
the solution.

e The addition of HCI will cause the formation of a cloudy suspension, indicating the
precipitation of the hydrochloride salt.

» Continue the addition until no further precipitation is observed.
« |solate the precipitate by filtration.
e Wash the collected solid with a small amount of anhydrous diethyl ether.

e Dry the product under vacuum to yield 4-Methylnicotinic Acid Hydrochloride.

Data Presentation

The following table summarizes the quantitative data for the synthesis of 4-methylnicotinic acid.
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Parameter Value Reference

Starting Material 3-cyano-4-methylpyridine [1]

Molar Mass of Starting Material ~ 118.14 g/mol

Amount of Starting Material 1.2 kg (10.2 mol) [1]
Product (Free Acid) 4-Methylnicotinic Acid [1]
Molar Mass of Product (Free

Acid) 137.14 g/mol

Theoretical Yield (Free Acid) 1.40 kg

Actual Yield (Free Acid) 1.33 kg [1]
Yield Percentage (Free Acid) 96% [1]
Melting Point (Free Acid) 215-216 °C [1]

. 4-Methylnicotinic Acid
Final Product

Hydrochloride
Molar Mass of Final Product 173.60 g/mol
Melting Point (Hydrochloride) 241 °C [2]

Visualizations

The following diagram illustrates the workflow for the synthesis of 4-Methylnicotinic Acid
Hydrochloride.
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Synthesis of 4-Methylnicotinic Acid Hydrochloride
4 N

Step 1: Hydrolysis
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Step 2: Hydrochloride Salt Formation

4-Methylnicotinic Acid
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4-Methylnicotinic Acid
Hydrochloride
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Caption: Synthesis workflow for 4-Methylnicotinic Acid Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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